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Compound of Interest

Compound Name: PNU-145156E

Cat. No.: B10784750

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal
of PNU-145156E, a matrix metalloproteinase inhibitor. In the absence of a specific Safety Data
Sheet (SDS) for PNU-145156E, this guidance is predicated on the safety protocols for the
structurally similar compound, PNU-100480. It is imperative to treat PNU-145156E with the
same level of caution as its analogue, adhering to the highest standards of laboratory safety.

Immediate Safety and Personal Protective
Equipment (PPE)

The primary route of exposure to compounds like PNU-145156E in a laboratory setting is
through inhalation of aerosols, and skin or eye contact. Therefore, a comprehensive PPE
strategy is crucial.

Recommended Personal Protective Equipment
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PPE Category Item Specification

Tightly fitting with side-shields,
Eye Protection Safety Goggles conforming to EN 166 (EU) or
NIOSH (US) standards.[1]

Inspected prior to use and

compliant with EU Directive

Hand Protection Chemical-impermeable gloves
89/686/EEC and the standard
EN 374.[1]
] ] ] Fire/flame resistant and
Body Protection Protective Clothing ) ) )
impervious clothing.
To be used if exposure limits
) ) ) are exceeded or if irritation or
Respiratory Protection Full-face Respirator

other symptoms are

experienced.[1]

Operational Plan: From Receipt to Disposal

A structured operational plan ensures safety at every stage of the compound's lifecycle in the
laboratory.

Step-by-Step Handling Procedures

» Receiving and Storage:
o Upon receipt, visually inspect the container for any damage or leaks.
o Store in a well-ventilated place, away from sources of ignition.[1]
o Keep the container tightly closed.
e Preparation and Use:
o Handle only in a well-ventilated area, preferably within a chemical fume hood.[1]

o Avoid the formation of dust and aerosols.[1]
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o Use non-sparking tools to prevent ignition.[1]

o Do not eat, drink, or smoke when using this product.

e Spill Management:

o

In case of a spill, evacuate personnel to a safe area.[1]

[¢]

Remove all sources of ignition.[1]

[e]

Wear full personal protective equipment, including respiratory protection.

[e]

Contain the spill and prevent its entry into drains.[1]

o

Collect the spilled material using spark-proof tools and place it in a suitable, closed
container for disposal.[1]

e Disposal:

o Dispose of the chemical and any contaminated materials in accordance with appropriate
local, state, and federal regulations.

o Ensure the chemical is kept in suitable and closed containers for disposal.[1]

Emergency Procedures

In the event of an exposure, immediate and appropriate first aid is critical.
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Exposure Route

First Aid Measures

Inhalation

Move the victim to fresh air. If breathing is
difficult, provide oxygen. If not breathing, give
artificial respiration and seek immediate medical
attention. Do not use mouth-to-mouth
resuscitation if the chemical was ingested or
inhaled.[1]

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with soap and plenty of

water. Consult a doctor.[1]

Eye Contact

Rinse with pure water for at least 15 minutes

and consult a doctor.[1]

Ingestion

Rinse mouth with water. Do not induce vomiting.
Never give anything by mouth to an
unconscious person. Call a doctor or Poison

Control Center immediately.[1]

Visualizing Safety Protocols

To further clarify the procedural flow and decision-making in handling PNU-145156E, the

following diagrams are provided.
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PNU-145156E Handling Workflow

Receiving & Inspection

Secure Storage
(Well-ventilated, away from ignition sources)

Preparation in Fume Hood
(Wear full PPE)

Experimental Use
(Avoid dust/aerosol formation)

N
A
Y

4
Spill Occurs

Spill Containment & Cleanup

Decontamination of Workspace (Use non-sparking tools)

Waste Collection
(Sealed, labeled containers)

Disposal
(Follow regulations)

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10784750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

PPE Selection Logic for PNU-145156E

Hazard Assessment
(Based on PNU-100480 data)

Potential for Inhalation?

Use Full-Face Respirator

Potential for Skin/Eye Contact?

Wear Safety Goggles & Impermeable Gloves No

Potential for Fire/Explosion?

Wear Fire-Resistant Clothing & Use Non-Sparking Tools

Standard Laboratory Attire

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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